Cas no 2228212-00-6 (tert-butyl N-2-(2-fluoro-6-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(2-fluoro-6-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228212-00-6
• MF: C₁₆H₂₂FNO₃
• MW: 295.349188327789
• CID: 6588923
• PubChem ID: 165779053
• Update Time: 2025-07-17

tert-butyl N-2-(2-fluoro-6-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-fluoro-6-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• 2228212-00-6
• EN300-1887242
• tert-butyl N-[2-(2-fluoro-6-methylphenyl)-1-oxopropan-2-yl]-N-methylcarbamate

• Inchi： 1S/C16H22FNO3/c1-11-8-7-9-12(17)13(11)16(5,10-19)18(6)14(20)21-15(2,3)4/h7-10H,1-6H3
• InChI Key： UIERXZWGXFRRSA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 295.15837173g/mol
• Monoisotopic Mass: 295.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-2-(2-fluoro-6-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate

Introduction to tert-butyl N-2-(2-fluoro-6-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228212-00-6)

tert-butyl N-2-(2-fluoro-6-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228212-00-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a tert-butyl carbamate derivative with a unique structure that includes a fluoro-substituted aromatic ring and a methyl group. The compound's structural complexity and functional groups make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl N-2-(2-fluoro-6-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate is characterized by the presence of a tert-butyl group, which provides steric hindrance and enhances the compound's stability. The fluoro-substituted phenyl ring and the methyl group contribute to its unique electronic properties and biological activity. The carbamate functionality, which is a key feature of this compound, plays a crucial role in its reactivity and potential biological interactions.

In recent years, there has been increasing interest in the use of fluoro-substituted compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic properties. The presence of the fluoro group in tert-butyl N-2-(2-fluoro-6-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate is particularly noteworthy, as it can significantly influence the compound's binding affinity to target proteins and its overall biological activity. This makes it an attractive candidate for the development of new drugs targeting specific biological pathways.

The synthesis of tert-butyl N-2-(2-fluoro-6-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate typically involves multi-step reactions, including the formation of the carbamate functionality and the introduction of the fluoro-substituted phenyl ring. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and organocatalytic processes, have been employed to achieve high yields and purity levels. These synthetic strategies are essential for ensuring that the compound meets the stringent quality standards required for pharmaceutical applications.

In terms of biological activity, preliminary studies have shown that tert-butyl N-2-(2-fluoro-6-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate exhibits promising properties as a potential therapeutic agent. For instance, it has been evaluated for its ability to modulate specific enzymes and receptors involved in various disease pathways. One area of particular interest is its potential as an inhibitor of certain kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in diseases such as cancer.

Clinical trials are currently underway to further investigate the safety and efficacy of tert-butyl N-2-(2-fluoro-6-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate. Early results have been encouraging, with the compound demonstrating favorable pharmacokinetic profiles and low toxicity levels. These findings suggest that it has the potential to be developed into a novel therapeutic agent for treating various diseases.

Beyond its therapeutic applications, tert-butyl N-2-(2-fluoro-6-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate has also been studied for its use in chemical biology research. Its unique structure makes it an excellent tool for probing specific biological processes and understanding the mechanisms underlying various diseases. Researchers have used this compound to gain insights into protein-protein interactions, enzyme inhibition, and other fundamental biological phenomena.

In conclusion, tert-butyl N-2-(2-fluoro-6-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 22888197) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in the field of chemical biology.